1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(4-ethylphenyl)-5-pyridin-3-yltriazole-4-carboxylic acid
• InChI: InChI=1S/C16H14N4O2/c1-2-11-5-7-13(8-6-11)20-15(12-4-3-9-17-10-12)14(16(21)22)18-19-20/h3-10H,2H2,1H3,(H,21,22)
• InChI Key: KWHQPQXFKXISBE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)O)C3=CN=CC=C3
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is not fully understood. However, it has been proposed that this compound exerts its pharmacological activities through the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been suggested that this compound may act by interfering with the DNA synthesis process in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid have been extensively studied. This compound has been found to exhibit significant antimicrobial activity against a wide range of bacteria and fungi. It has also been shown to have potent antitumor activity in various cancer cell lines. Additionally, this compound has been found to exhibit anti-inflammatory activity by inhibiting the release of pro-inflammatory cytokines.

Advantages And Limitations For Lab Experiments

The advantages of using 1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid in lab experiments include its ease of synthesis, good yield, and potent biological activities. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid. These include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of more potent derivatives of 1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid for use in various applications.
3. Investigation of the potential use of this compound as an inhibitor of enzymes involved in various diseases.
4. Studies to evaluate the potential toxicity and safety of this compound for use in humans.
5. Investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, 1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various applications.

Synthesis Methods

The synthesis of 1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid involves the reaction of 4-ethylphenylhydrazine and ethyl 3-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate in the presence of a catalyst. The reaction takes place under reflux conditions in a suitable solvent. The product is obtained in good yield and can be purified by recrystallization.

Scientific Research Applications

1-(4-ethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial, antitumor, and anti-inflammatory activities. This compound has also been studied for its potential use as an inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase.